Methyl (4-bromo-2-ethynylphenyl)acetate

• Molecular Formula: C11H9BrO2
• Molecular Weight: 253.09 g/mol
• IUPAC Name: methyl 2-(4-bromo-2-ethynylphenyl)acetate
• InChI: InChI=1S/C11H9BrO2/c1-3-8-6-10(12)5-4-9(8)7-11(13)14-2/h1,4-6H,7H2,2H3
• InChI Key: PPKXGLRPCLNWQJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)Br)C#C

Description

Methyl (4-bromo-2-ethynylphenyl)acetate is a brominated aromatic ester characterized by a phenyl ring substituted with a bromine atom at the para position and an ethynyl (C≡CH) group at the ortho position, linked to a methyl acetate moiety. Key features include:

• Bromine substituent: Enhances reactivity in cross-coupling reactions (e.g., Suzuki, Sonogashira) .
• Ethynyl group: Enables participation in alkyne-specific reactions (e.g., click chemistry, Sonogashira coupling).
• Ester functionality: Imparts solubility in organic solvents and utility as a synthetic intermediate .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key differences between Methyl (4-bromo-2-ethynylphenyl)acetate and its analogs:

Compound Name	Substituents	Molecular Formula	Key Functional Groups	Reactivity/Applications	Reference
This compound	4-Bromo, 2-ethynyl	C₁₁H₉BrO₂	Bromo, ethynyl, ester	Cross-coupling, pharmaceutical intermediates (inferred)	—
Methyl 2-(4-bromophenyl)acetate	4-Bromo	C₉H₉BrO₂	Bromo, ester	Regulatory reference material, drug synthesis
Methyl [4-(bromomethyl)phenyl]acetate	4-Bromomethyl	C₁₀H₁₁BrO₂	Bromomethyl, ester	Nucleophilic substitution, polymer chemistry
Ethyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate	3-Bromo, 4-methoxy, amino	C₁₁H₁₄BrNO₃	Bromo, methoxy, amino, ester	Chiral synthesis, agrochemicals
Methyl 2-bromo-2-(4-bromophenyl)acetate	4-Bromo, 2-bromo	C₉H₇Br₂O₂	Dibromo, ester	Dual reactivity in halogen exchange